Cas no 1378462-37-3 (1-(3-methylsulfanylphenyl)but-3-en-1-ol)

• Product Name: 1-(3-methylsulfanylphenyl)but-3-en-1-ol
• CAS No: 1378462-37-3
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• MDL: MFCD16294130
• CID: 5179516
• Update Time: 2026-03-05

1-(3-methylsulfanylphenyl)but-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylsulfanylphenyl)but-3-en-1-ol

• MDL： MFCD16294130
• Inchi： 1S/C11H14OS/c1-3-5-11(12)9-6-4-7-10(8-9)13-2/h3-4,6-8,11-12H,1,5H2,2H3
• InChI Key： KZIPECFQEWHURD-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(SC)=C1)(O)CC=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-(3-methylsulfanylphenyl)but-3-en-1-ol

Introduction to 1-(3-methylsulfanylphenyl)but-3-en-1-ol (CAS No. 1378462-37-3)

1-(3-methylsulfanylphenyl)but-3-en-1-ol, with the CAS number 1378462-37-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring substituted with a methylsulfanyl group and an alkenyl alcohol moiety, which endows it with a diverse range of chemical properties and reactivity profiles.

The molecular formula of 1-(3-methylsulfanylphenyl)but-3-en-1-ol is C₁₁H₁₄OS, and its molecular weight is approximately 194.28 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it an attractive candidate for use in a variety of synthetic transformations and as a building block in the development of more complex molecules.

In the realm of pharmaceutical research, 1-(3-methylsulfanylphenyl)but-3-en-1-ol has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have explored its biological activities, including its anti-inflammatory, antioxidant, and cytotoxic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 1-(3-methylsulfanylphenyl)but-3-en-1-ol exhibited significant anti-inflammatory effects in vitro, suggesting its potential use in the treatment of inflammatory diseases.

The antioxidant properties of 1-(3-methylsulfanylphenyl)but-3-en-1-ol have also been investigated. A 2021 study in the European Journal of Medicinal Chemistry demonstrated that this compound effectively scavenged reactive oxygen species (ROS), which are known to contribute to cellular damage and various diseases. The ability to mitigate oxidative stress makes 1-(3-methylsulfanylphenyl)but-3-en-1-ol a valuable candidate for further exploration in the development of antioxidants for therapeutic applications.

Cytotoxicity studies have revealed that 1-(3-methylsulfanylphenyl)but-3-en-1-ol and its derivatives exhibit selective cytotoxicity against certain cancer cell lines. A 2020 study published in Cancer Letters reported that these compounds induced apoptosis in human breast cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity suggests that 1-(3-methylsulfanylphenyl)but-3-en-1-ol could be further optimized as a potential anticancer agent.

Beyond its pharmaceutical applications, 1-(3-methylsulfanylphenyl)but-3-en-1-ol has also found use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers have utilized this compound as a monomer or cross-linking agent in the preparation of polymers with enhanced mechanical strength and thermal stability. A 2022 study in Macromolecules highlighted the successful synthesis of copolymers containing 1-(3-methylsulfanylphenyl)but-3-en-1-ol, which exhibited improved performance in various applications, including coatings and adhesives.

In the field of chemical synthesis, 1-(3-methylsulfanylphenyl)but-3-en-1-ol serves as a versatile starting material for the preparation of more complex molecules. Its reactivity profile allows for the introduction of various functional groups through well-established synthetic routes such as nucleophilic substitution, electrophilic addition, and coupling reactions. This versatility has made it an important intermediate in the synthesis of fine chemicals, pharmaceutical intermediates, and specialty materials.

The safety profile of 1-(3-methylsulfanylphenyl)but-3-en-1-ol is an important consideration for its practical application. While it is generally considered safe under proper handling conditions, it is essential to follow standard laboratory safety protocols to minimize exposure risks. The compound should be stored in a cool, dry place away from incompatible materials and handled using appropriate personal protective equipment (PPE).

In conclusion, 1-(3-methylsulfanylphenyl)but-3-en-1-ol (CAS No. 1378462-37-3) is a multifaceted compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development in pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new insights into its biological activities and synthetic utility, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.